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Compound of Interest

Compound Name: 1-Amino-3-phenylpropan-2-ol

Cat. No.: B1275374

An In-depth Technical Guide to the Safe Handling of 1-Amino-3-phenylpropan-2-ol

This guide provides comprehensive safety and handling information for 1-Amino-3-
phenylpropan-2-ol (CAS No: 50411-26-2), intended for researchers, scientists, and
professionals in drug development. The information herein is compiled from various safety data
sheets (SDS) to ensure a thorough understanding of the potential hazards and necessary
precautions.

Hazard Identification and Classification

1-Amino-3-phenylpropan-2-ol is a chemical intermediate that requires careful handling due to
its potential health hazards. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides a framework for communicating these hazards.

GHS Pictograms:

walt text
walt text

Signal Word: Danger/Warning[1][2]

Hazard Statements:
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The hazard statements for 1-Amino-3-phenylpropan-2-ol can vary, indicating different levels
of severity, potentially due to impurities, different isomers, or varying concentrations. It is crucial
to consult the specific SDS provided by the supplier.

o Corrosive Hazards: H314 - Causes severe skin burns and eye damage.[1][3] H318 - Causes
serious eye damage.[1]

e Irritant Hazards: H315 - Causes skin irritation.[2] H319 - Causes serious eye irritation.[2]
e Acute Toxicity: H302 - Harmful if swallowed.[2] H332 - Harmful if inhaled.[2]
o Respiratory Hazards: H335 - May cause respiratory irritation.[2][4]

Quantitative Safety Data

The following table summarizes the key quantitative and qualitative safety data for 1-Amino-3-
phenylpropan-2-ol.
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Parameter Value Reference

H302, H314, H315, H318,
GHS Hazard Statements [1][2]13]
H319, H332, H335

P260, P261, P280,
P301+P330+P331,
] P303+P361+P353,
Precautionary Statements [1][5]
P304+P340,
P305+P351+P338, P310,

P403+P235, P501

Eyes: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON CENTER or
First Aid Measures fjoctor..Skm: Take of _ [1][3][6]
immediately all contaminated
clothing. Rinse skin with water
or shower. Inhalation: Remove
person to fresh air and keep
comfortable for breathing.
Ingestion: Rinse mouth. Do

NOT induce vomiting.

Suitable Extinguishing Media:
Water spray, alcohol-resistant
foam, dry chemical, or carbon
dioxide. Unsuitable
] o Extinguishing Media: Do not

Fire Fighting Measures ) [416171
use a water jet. Hazardous
Combustion Products: Carbon
monoxide (CO), Carbon
dioxide (CO2), Nitrogen oxides

(NOX).

Storage Store in a cool, dry, and well- [L][61[71[8]

ventilated place. Keep
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container tightly closed. Store
locked up. Store under an inert

atmosphere.

Dispose of contents/container
Disposal to an approved waste disposal [4115][6]

plant.

Experimental Protocols for Safety Assessment

While specific experimental data for 1-Amino-3-phenylpropan-2-ol is not extensively
published, the following are general methodologies for assessing the types of hazards
identified.

a) Skin Corrosion/Irritation Testing (OECD TG 431 & 439)
 Principle: To assess the potential of a substance to cause skin corrosion or irritation.
e Methodology (In Vitro):

o Areconstructed human epidermis (RhE) model is used.

[e]

The test chemical is applied topically to the tissue surface.

[e]

After a defined exposure period, the chemical is removed, and the tissue is rinsed.

o

Cell viability is measured using a colorimetric assay (e.g., MTT assay).

[¢]

The reduction in cell viability compared to negative controls determines the classification
as corrosive or irritant.

b) Serious Eye Damage/Irritation Testing (OECD TG 492)

o Principle: To evaluate the potential of a substance to cause serious eye damage or irritation.

e Methodology (In Vitro):

o Areconstructed human cornea-like epithelium (RhCE) model is employed.
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o The test substance is applied to the epithelial surface.
o Following exposure and a post-exposure incubation period, cell viability is determined.

o The level of cell viability reduction indicates the potential for eye irritation or serious eye
damage.

c) Acute Oral Toxicity Testing (OECD TG 423)
e Principle: To determine the acute oral toxicity of a substance.
o Methodology:

o Asingle dose of the substance is administered orally to a group of fasted animals (typically
rodents).

o Animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.

o The procedure is repeated with increasing or decreasing doses to identify a dose that
causes mortality or evident toxicity.

o The results are used to classify the substance based on its LD50 (the dose that is lethal to
50% of the test animals).

Visualization of Safety Assessment Workflow

The following diagram illustrates a general workflow for the chemical safety assessment of a
substance like 1-Amino-3-phenylpropan-2-ol.
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Caption: Chemical Safety Assessment Workflow.
Handling and Storage Precautions
Engineering Controls:
o Handle the product only in a closed system or provide appropriate exhaust ventilation.[6]
o Ensure adequate ventilation, especially in confined areas.[6]
o Eyewash stations and safety showers must be close to the workstation location.[6]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166.[6][8]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]
[8] A lab coat and gloves are essential.[7]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6](8]

Handling Procedures:

Do not breathe dust, fume, gas, mist, vapors, or spray.[3][6]

Do not get in eyes, on skin, or on clothing.[6]

Wash face, hands, and any exposed skin thoroughly after handling.[3][6]

Avoid formation of dust and aerosols.[4]

Storage Conditions:

Keep in a dry, cool, and well-ventilated place.[6][7]

Keep the container tightly closed.[1][6][7]

Store in a corrosives area.[6]

Store under an inert atmosphere as the material may be air-sensitive.[6][7]

Store locked up.[1][3][6]

First-Aid Measures

o General Advice: Immediate medical attention is required. Show the safety data sheet to the
doctor in attendance.

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration.[3][6]
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In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water or shower. Wash off with soap and plenty of water.[3][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[3][6]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an
unconscious person.[3][6]

Accidental Release Measures

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[4][6] A self-contained breathing apparatus should be used to
avoid inhalation of the product.[7]

Environmental Precautions: Do not let the product enter drains.[4]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[3] For small spills, use appropriate tools to put the spilled material into a convenient
waste disposal container. For large spills, use a shovel to put the material into a waste
disposal container.[7]

Stability and Reactivity

Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.[7]
Possibility of Hazardous Reactions: None under normal processing.
Conditions to Avoid: Incompatible products, heat, flames, and sparks.[6]

Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, and acid chlorides.

[3][6]

Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (CO2).[3][6][7]
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Toxicological Information

The toxicological properties of 1-Amino-3-phenylpropan-2-ol have not been fully investigated.
[4][8] The available data suggests that it can cause burns or irritation to the skin and eyes and
may be harmful if swallowed or inhaled.

Disposal Considerations

Waste from residues/unused products should be disposed of in accordance with local and
national regulations. Dispose of contents/container to an approved waste disposal plant.[4][5]
[6] Do not empty into drains.[3] Contaminated packaging should be disposed of as unused
product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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